Cas no 2108834-48-4 (rac-(4aR,7aS)-1-propanoyl-octahydro-6lambda6-thieno[3,4-b]piperazine-6,6-dione)

• Product Name: rac-(4aR,7aS)-1-propanoyl-octahydro-6lambda6-thieno[3,4-b]piperazine-6,6-dione
• CAS No: 2108834-48-4
• MF: C₉H₁₆N₂O₃S
• MW: 232.299941062927
• CID: 6165378
• PubChem ID: 124869463
• Update Time: 2025-11-01

rac-(4aR,7aS)-1-propanoyl-octahydro-6lambda6-thieno[3,4-b]piperazine-6,6-dione Chemical and Physical Properties

Names and Identifiers

• rac-(4aR,7aS)-1-propanoyl-octahydro-6lambda6-thieno[3,4-b]piperazine-6,6-dione
• EN300-714810
• 2108834-48-4

• Inchi： 1S/C9H16N2O3S/c1-2-9(12)11-4-3-10-7-5-15(13,14)6-8(7)11/h7-8,10H,2-6H2,1H3/t7-,8+/m1/s1
• InChI Key： QJSPHXUCSUALES-SFYZADRCSA-N
• SMILES： S1(C[C@@H]2[C@H](C1)N(C(CC)=O)CCN2)(=O)=O

Computed Properties

• Exact Mass: 232.08816355g/mol
• Monoisotopic Mass: 232.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 74.9Ų

Additional information on rac-(4aR,7aS)-1-propanoyl-octahydro-6lambda6-thieno[3,4-b]piperazine-6,6-dione

Comprehensive Overview of rac-(4aR,7aS)-1-propanoyl-octahydro-6lambda6-thieno[3,4-b]piperazine-6,6-dione (CAS No. 2108834-48-4)

The compound rac-(4aR,7aS)-1-propanoyl-octahydro-6lambda6-thieno[3,4-b]piperazine-6,6-dione (CAS No. 2108834-48-4) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its unique thieno[3,4-b]piperazine core and propanoyl side chain make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, which could lead to breakthroughs in treating chronic diseases.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for more effective and targeted treatments. The rac-(4aR,7aS)-1-propanoyl-octahydro-6lambda6-thieno[3,4-b]piperazine-6,6-dione stands out due to its stereochemical complexity and high binding affinity to certain protein targets. This has led to its inclusion in numerous high-throughput screening campaigns, where it has shown promising results in preclinical studies.

One of the most frequently asked questions about this compound is its synthetic accessibility. The synthesis of rac-(4aR,7aS)-1-propanoyl-octahydro-6lambda6-thieno[3,4-b]piperazine-6,6-dione involves multiple steps, including the formation of the thieno[3,4-b]piperazine ring system and subsequent propanoylation. Researchers have optimized these steps to improve yield and purity, making it more accessible for further studies.

The pharmacokinetic properties of this compound are another area of intense investigation. Early data suggest that it exhibits favorable oral bioavailability and metabolic stability, which are critical for its development as a drug candidate. These properties are often highlighted in discussions about drug-likeness and ADME (Absorption, Distribution, Metabolism, and Excretion) profiles, which are key considerations in modern drug discovery.

Another hot topic in the scientific community is the potential of rac-(4aR,7aS)-1-propanoyl-octahydro-6lambda6-thieno[3,4-b]piperazine-6,6-dione to address unmet medical needs. For instance, its modulatory effects on certain enzymes or receptors could make it a valuable tool for treating neurological disorders or inflammatory conditions. This aligns with the growing interest in precision medicine and personalized therapies, where compounds with specific mechanisms of action are highly sought after.

From a structural-activity relationship (SAR) perspective, the propanoyl group and the thieno[3,4-b]piperazine scaffold are critical for the compound's biological activity. Modifications to these moieties could lead to derivatives with enhanced potency or selectivity, opening new avenues for research. This is particularly relevant in the context of fragment-based drug design, where small changes to a molecule can have significant impacts on its efficacy.

In summary, rac-(4aR,7aS)-1-propanoyl-octahydro-6lambda6-thieno[3,4-b]piperazine-6,6-dione (CAS No. 2108834-48-4) represents a fascinating area of study in medicinal chemistry. Its unique structure, combined with its promising biological activity, makes it a compound of great interest to researchers and pharmaceutical companies alike. As the field continues to evolve, this molecule is likely to play a significant role in the development of next-generation therapeutics.